Cas no 174561-11-6 (1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine)

• Product Name: 1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine
• CAS No: 174561-11-6
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• MDL: MFCD00203973
• CID: 92086
• PubChem ID: 693807
• Update Time: 2025-05-23

1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-Fluorobenzyl)piperazin-1-yl)ethanol
• 1-(4-FLUOROBENZYL)-4-(2-HYDROXYETHYL)PIPERAZIN
• 2-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]ethanol
• BUTTPARK 46\04-32
• 2-[4-(4-FLUOROBENZYL)PIPERAZINO]ETHAN-1-OL
• 1-(4-FLUOROBENZYL)-4-(2-HYDROXYETHYL)PIPERAZINE
• HMS542E01
• CS-0199768
• DTXSID10351232
• SCHEMBL5878453
• 2-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]ethanol;1-(4-FLUOROBENZYL)-4-(2-HYDROXYETHYL)PIPERAZINE
• 2-(4-p-Fluorobenzyl-1-piperazinyl)ethanol
• W-206067
• Maybridge1_000265
• 1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine, AldrichCPR
• 4-(4-Fluorobenzyl)-1-piperazineethanol
• Z54752738
• AKOS002663603
• Cambridge id 5352184
• 2-[4-[(4-fluorophenyl)methyl]-1-piperazinyl]ethanol
• 2-(4-(4-Fluorobenzyl)piperazin-1-yl)ethan-1-ol
• KCZHNDKCJQKXCG-UHFFFAOYSA-N
• A811663
• 2-{4-[(4-fluorophenyl)methyl]piperazin-1-yl}ethan-1-ol
• AB00082328-01
• 1-Piperazineethanol, 4-[(4-fluorophenyl)methyl]-
• MFCD00203973
• VZ9
• PS-6926
• Oprea1_247379
• 3-Hydroxy-cyclobutanecarboxylic acid benzyl este
• 174561-11-6
• FT-0605708
• 1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine97%
• 1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine 97%
• 2-{4-[(4-fluorophenyl)methyl]piperazin-1-yl}ethanol
• 1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine

• MDL： MFCD00203973
• Inchi： 1S/C13H19FN2O/c14-13-3-1-12(2-4-13)11-16-7-5-15(6-8-16)9-10-17/h1-4,17H,5-11H2
• InChI Key： KCZHNDKCJQKXCG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1CCN(CCO)CC1

Computed Properties

• Exact Mass: 238.14800
• Monoisotopic Mass: 238.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7A^2
• XLogP3: 1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 55-56 °C
• Boiling Point: 356.0±32.0 °C at 760 mmHg
• Flash Point: 169.1±25.1 °C
• Refractive Index: 1.549
• PSA: 26.71000
• LogP: 0.81140
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Additional information on 1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine

1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine: A Comprehensive Overview

CAS No. 174561-11-6, commonly referred to as 1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine, is a versatile compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a 4-fluorobenzyl group and a hydroxyethyl substituent. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

The piperazine ring, a six-membered saturated ring containing two nitrogen atoms, forms the core of this compound. Piperazines are widely used in drug design due to their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and binding affinity to target proteins. The substitution at the 1-position with a 4-fluorobenzyl group introduces electronic and steric effects, further modulating the compound's chemical behavior. The hydroxyethyl group at the 4-position adds hydrophilic character, enhancing solubility and potentially improving pharmacokinetic profiles.

Recent studies have highlighted the potential of 1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine in the development of novel therapeutic agents. For instance, researchers have explored its role as a building block in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. Its ability to form stable complexes with metal ions has also been leveraged in designing coordination polymers and metal-organic frameworks (MOFs), which find applications in catalysis and gas storage.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature and solvent selection, is crucial to ensure high yields and minimize by-products.

The physical properties of CAS No. 174561-11-6 are well-documented, with a molecular weight of approximately 237 g/mol and a melting point that varies depending on the specific substituents. Its solubility in common organic solvents like dichloromethane and ethanol makes it suitable for use in various laboratory settings. Additionally, its stability under standard storage conditions ensures its usability in long-term experiments.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Studies have shown that it undergoes hydrolysis under alkaline conditions, leading to the formation of less complex by-products. This information is critical for developing safe disposal methods and minimizing environmental contamination.

In conclusion, 1-(4-Fluorobenzyl)-4-(2-hydroxyethyl)piperazine stands out as a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, underscores its importance in contemporary research. As ongoing investigations continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.